![molecular formula C8H13ClF3N B6249116 8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride CAS No. 2411266-40-3](/img/no-structure.png)
8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride
Overview
Description
8-(Trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride, also known as 8-TFM-6-ASO, is a synthetic compound that has been used in a variety of scientific research applications. It is a derivative of the azaspirodecanone family of compounds, which are characterized by their cyclic structure and high reactivity. 8-TFM-6-ASO has been found to possess a variety of biochemical and physiological effects, making it a valuable tool for researchers.
Scientific Research Applications
8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride has been used in a variety of scientific research applications. It has been used as a tool for studying the structure and function of proteins, as well as for studying the mechanism of action of drugs. It has also been used to study the effects of drugs on the cardiovascular system, as well as to study the effects of drugs on the central nervous system. 8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride has also been used to study the effects of drugs on the immune system, as well as to study the effects of drugs on the gastrointestinal system.
Mechanism of Action
8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride acts as an agonist of the G-protein coupled receptor GPR17. This receptor is involved in the regulation of cell proliferation, differentiation, and migration. 8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride binds to GPR17, activating the receptor and resulting in the activation of downstream signaling pathways. These signaling pathways are involved in the regulation of a variety of cellular processes, including cell proliferation, differentiation, and migration.
Biochemical and Physiological Effects
8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to modulate the release of neurotransmitters, such as dopamine and serotonin. It has also been found to modulate the release of hormones, such as cortisol and glucagon. 8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride has also been found to modulate the release of cytokines, such as interleukin-1 and interleukin-6.
Advantages and Limitations for Lab Experiments
8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride has several advantages for use in laboratory experiments. It is a highly soluble compound, which makes it easy to work with in experiments. It is also a relatively stable compound, which makes it suitable for long-term storage. Additionally, 8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride has been found to be non-toxic, which makes it a safe compound to use in experiments.
However, 8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride also has some limitations for use in laboratory experiments. It is a relatively expensive compound, which can limit its use in experiments. Additionally, 8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride has a relatively short half-life, which can make it difficult to use in experiments that require long-term observations.
Future Directions
There are a number of potential future directions for 8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride research. One potential direction is to further explore its mechanism of action, in order to better understand how it modulates the release of neurotransmitters, hormones, and cytokines. Additionally, further research could be done to explore the effects of 8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride on other physiological processes, such as inflammation and cell migration. Finally, further research could be done to explore the potential therapeutic applications of 8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride, such as its use as an anti-inflammatory agent or a treatment for neurological disorders.
Synthesis Methods
8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride can be synthesized through a variety of methods. One method involves the reaction of 4-bromo-6-fluoro-2-methyl-2-pentanone with hydrochloric acid and trifluoromethane sulfonic acid. This reaction results in the formation of 8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride hydrochloride. Other methods for synthesizing 8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride include the reaction of 4-bromo-6-fluoro-2-methyl-2-pentanone with trifluoromethanesulfonic anhydride, the reaction of 4-bromo-6-fluoro-2-methyl-2-pentanone with trifluoromethanesulfonic acid and sodium hydroxide, and the reaction of 4-bromo-6-fluoro-2-methyl-2-pentanone with trifluoromethanesulfonic acid and potassium hydroxide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride involves the reaction of 1,3-dioxolane with 2,2,2-trifluoroethylamine followed by cyclization with 1,3-dibromopropane. The resulting product is then treated with hydrochloric acid to obtain the final compound.", "Starting Materials": [ "1,3-dioxolane", "2,2,2-trifluoroethylamine", "1,3-dibromopropane", "hydrochloric acid" ], "Reaction": [ "Step 1: 1,3-dioxolane is reacted with 2,2,2-trifluoroethylamine in the presence of a base such as sodium hydride or potassium carbonate to form the intermediate 2-(trifluoromethyl)tetrahydro-1,3-oxazole.", "Step 2: The intermediate is then reacted with 1,3-dibromopropane in the presence of a base such as potassium carbonate to form the spirocyclic intermediate 8-(trifluoromethyl)-6-azaspiro[3.4]octane.", "Step 3: The spirocyclic intermediate is then treated with hydrochloric acid to obtain the final product, 8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride." ] } | |
CAS RN |
2411266-40-3 |
Product Name |
8-(trifluoromethyl)-6-azaspiro[3.4]octane hydrochloride |
Molecular Formula |
C8H13ClF3N |
Molecular Weight |
215.6 |
Purity |
95 |
Origin of Product |
United States |
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